2-(4-ethylpiperazine-1-carbonyl)-1,7-dimethylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 5-(4-ethylpiperazine-1-carbonyl)-6,12-dimethyl-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one
• InChI: InChI=1S/C19H23N5O2/c1-4-22-7-9-23(10-8-22)19(26)15-11-14-17(21(15)3)20-16-6-5-13(2)12-24(16)18(14)25/h5-6,11-12H,4,7-10H2,1-3H3
• InChI Key: JULLAWZQXFKRAJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC3=C(N2C)N=C4C=CC(=CN4C3=O)C
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a facile protocol was developed for the combinatorial synthesis of pyrimidinone and pyrrolo[2,3-d]pyrimidinone library via a one-pot condensation, from 2-amino furans/pyrroles.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one core, which is substituted at the 2-position with a 4-ethylpiperazine-1-carbonyl group and at the 1,7-positions with methyl groups.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not mentioned in the search results, similar compounds have been evaluated in vitro against a panel of human cancer cell lines.

Scientific Research Applications

• Compound 4h Activity:
  • .

Poly ADP-Ribose Polymerase (PARP) Inhibition

Another avenue of research involves designing effective PARP-1 inhibitors. A series of 2-(4-[4-acetylpiperazine-1-carbonyl]phenyl)-1H-benzo[d]imidazole-4-carboxamide derivatives were synthesized. .